9-(3-chlorophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(3-chlorophenyl)-1,7-dimethyl-3-[(3-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H24ClN5O2/c1-15-6-4-7-17(10-15)14-30-22(31)20-21(27(3)24(30)32)26-23-28(12-16(2)13-29(20)23)19-9-5-8-18(25)11-19/h4-11,16H,12-14H2,1-3H3
• InChI Key: YZQHCFRFRNMVCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC(=C4)C)C5=CC(=CC=C5)Cl
• Molecular Formula: C24H24ClN5O2
• Molecular Weight: 449.9 g/mol
• CAS No.: 877617-79-3

Description

9-(3-chlorophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H24ClN5O2 and its molecular weight is 449.94. The purity is usually 95%.
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Scientific Research Applications

Multitarget Drugs for Neurodegenerative Diseases

Research on tricyclic xanthine derivatives, including compounds with structural similarities to "9-(3-chlorophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione," has shown promise in the development of multitarget drugs for neurodegenerative diseases. These compounds have been evaluated for their affinity at adenosine receptor subtypes and their ability to inhibit monoamine oxidases (MAO). Potent dual-target-directed A1/A2A adenosine receptor antagonists and triple-target inhibition compounds have been identified, suggesting potential advantages over single-target therapeutics in symptomatic and disease-modifying treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease (Brunschweiger et al., 2014).

Antirhinovirus Activity

A series of 9-benzyl-6-(dimethylamino)-9H-purines and their chloro-substituted counterparts have demonstrated significant antiviral activity against rhinovirus type 1B in cell culture studies. The introduction of a 2-chloro substituent in these compounds resulted in a substantial increase in antiviral efficacy. One of the most active compounds identified had an IC50 value of 0.08 microM against serotype 1B, highlighting the potential of these compounds as a new class of antiviral agents with in vitro activity against rhinoviruses (Kelley et al., 1988).